Cas no 114834-03-6 (2-chloro-4-(1H-imidazol-1-yl)pyrimidine)

• Product Name: 2-chloro-4-(1H-imidazol-1-yl)pyrimidine
• CAS No: 114834-03-6
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• MDL: MFCD09756941
• CID: 4572700
• PubChem ID: 10631238
• Update Time: 2025-11-01

2-chloro-4-(1H-imidazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(1H-imidazol-1-yl)pyrimidine
• Pyrimidine, 2-chloro-4-(1H-imidazol-1-yl)-

• MDL： MFCD09756941
• Inchi： 1S/C7H5ClN4/c8-7-10-2-1-6(11-7)12-4-3-9-5-12/h1-5H
• InChI Key： AJNAMVHKXSFJFJ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(N2C=NC=C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-chloro-4-(1H-imidazol-1-yl)pyrimidine

Comprehensive Overview of 2-Chloro-4-(1H-imidazol-1-yl)pyrimidine (CAS No. 114834-03-6)

2-Chloro-4-(1H-imidazol-1-yl)pyrimidine (CAS No. 114834-03-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical structure. This compound, featuring a pyrimidine core substituted with a chloro group and an imidazole ring, serves as a key intermediate in the synthesis of bioactive molecules. Its unique scaffold enables interactions with various biological targets, making it valuable in drug discovery and material science applications.

The growing interest in imidazole-pyrimidine hybrids stems from their potential in addressing modern challenges, such as antimicrobial resistance and sustainable crop protection. Researchers are actively exploring derivatives of 2-chloro-4-(1H-imidazol-1-yl)pyrimidine for novel antibiotics and fungicides, aligning with global trends like "green chemistry" and "precision agriculture." Computational studies using AI-driven molecular modeling further highlight its binding affinity with enzymes, a topic frequently searched in academic databases.

From a synthetic perspective, the chloro substituent at the 2-position of the pyrimidine ring offers reactivity for nucleophilic substitutions, enabling diverse functionalization. This property is crucial for constructing libraries of compounds in high-throughput screening campaigns. Recent patents disclose methods to optimize the yield of CAS 114834-03-6 via palladium-catalyzed cross-coupling reactions—a technique trending in organic chemistry forums.

Analytical characterization of 2-chloro-4-(1H-imidazol-1-yl)pyrimidine typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a recurring concern among industrial users. Stability studies under varying pH and temperature conditions are also critical, as they correlate with queries like "pyrimidine derivative shelf life" in search engines.

In material science, this compound’s π-conjugated system attracts interest for designing organic semiconductors and light-emitting diodes (OLEDs). Its electron-deficient pyrimidine ring enhances charge transport properties, a feature discussed in nanotechnology publications. Such applications resonate with the surge in searches for "sustainable electronic materials."

To conclude, 2-chloro-4-(1H-imidazol-1-yl)pyrimidine (CAS No. 114834-03-6) exemplifies the intersection of chemistry and innovation. Its adaptability across pharmaceuticals, agrochemicals, and advanced materials underscores its relevance in solving contemporary scientific challenges while adhering to SEO-optimized terminologies like "heterocyclic building blocks" and "drug discovery intermediates."